N-(6-Ethoxypyridin-3-yl)thiourea

• CAS RN: 80840-12-6
• Molecular Formula: C8H11N3OS
• Molecular Weight: 197.26 g/mol
• IUPAC Name: (6-ethoxypyridin-3-yl)thiourea
• InChI: InChI=1S/C8H11N3OS/c1-2-12-7-4-3-6(5-10-7)11-8(9)13/h3-5H,2H2,1H3,(H3,9,11,13)
• InChI Key: MXYSEPHKUAJGFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)NC(=S)N

Description

N-(6-Ethoxypyridin-3-yl)thiourea is a useful research compound. Its molecular formula is C8H11N3OS and its molecular weight is 197.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 12 g of 3-amino-6-ethoxypyridine in 30 ml of acetone was admixed with a solution of 7.6 g of potassium thiocyanate in 60 ml of acetone, and under stirring, 15.4 g of benzoyl chloride was added dropwise. The mixture was then boiled for 10 minutes. The reaction mixture was poured into ice-water and the resulting crystals (m.p. 130°-133° C.) were recovered by filtration and boiled with 50 ml of 10% sodium hydroxide for 15 minutes. After cooling, crystals (m.p. 142°-146° C.) of 6-ethoxy-3-pyridylthiourea were obtained. These crystals were dissolved in 150 ml of hot 10% potassium hydroxide, and after addition of 37 g of lead acetate, the mixture was stirred at 80° C. for 20 minutes. The precipitated lead sulfide was filtered off and the filtrate was neutralized to give 5 g of 6-ethoxy-3-pyridylcyanamide as colorless needles melting 102°-104° C.